Cas no 827-60-1 (1-(4-methylphenyl)-1H-pyrrole)

• Product Name: 1-(4-methylphenyl)-1H-pyrrole
• CAS No: 827-60-1
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD00799565
• CID: 721646
• PubChem ID: 272426
• Update Time: 2025-07-20

1-(4-methylphenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(4-methylphenyl)-
• 1-(4-METHYLPHENYL)-1H-PYRROLE
• 1-(4-methylphenyl)pyrrole
• 1-p-tolyl-1H-pyrrole
• 1-p-tolylpyrrole
• Pyrrole,1-p-tolyl
• SB62512
• Pyrrole, 1-p-tolyl-
• 1H-Pyrrole, 1-(4-methylphenyl)-
• InChI=1/C11H11N/c1-10-4-6-11(7-5-10)12-8-2-3-9-12/h2-9H,1H
• AKOS000285853
• CS-0196071
• EN300-110918
• NSC215973
• 1-(4-Methylphenyl)-1 H-pyrrole
• MFCD00799565
• HMS563I08
• DTXSID10297601
• NSC-215973
• Maybridge1_007752
• FT-0605751
• 1-(1-4-METHYLPHENYL)-1H-PYRROLE
• 1-(p-Tolyl)-1H-pyrrole
• RVC3BT4HRH
• CCG-54285
• 1-(4-Methylphenyl)-1H-pyrrole #
• 827-60-1
• NSC-116797
• SCHEMBL1366622
• NSC116797
• A922899
• Z55669144
• AS-38561
• SR-01000643391-1
• BBL022224
• STK196652
• 1-(4-methylphenyl)-1H-pyrrole

• MDL： MFCD00799565
• Inchi： 1S/C11H11N/c1-10-4-6-11(7-5-10)12-8-2-3-9-12/h2-9H,1H3
• InChI Key： VYUNLDVEMSMJNP-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 157.08900
• Monoisotopic Mass: 157.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.0595 (rough estimate)
• Melting Point: 82-84 °C(lit.)
• Boiling Point: 124 °C13.5 mm Hg(lit.)
• Flash Point: 105.1±21.5 °C
• Refractive Index: 1.6722 (estimate)
• PSA: 4.93000
• LogP: 2.78570
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-methylphenyl)-1H-pyrrole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-methylphenyl)-1H-pyrrole

Recent Advances in the Study of 1-(4-methylphenyl)-1H-pyrrole (CAS: 827-60-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-methylphenyl)-1H-pyrrole (CAS: 827-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the versatility of 1-(4-methylphenyl)-1H-pyrrole as a scaffold for designing novel bioactive molecules. Its pyrrole core, coupled with the 4-methylphenyl substitution, offers a promising platform for interactions with various biological targets. Researchers have explored its potential in modulating enzyme activity, particularly in the context of inflammatory and oncogenic pathways. The compound's ability to interfere with key signaling molecules has positioned it as a candidate for further investigation in targeted therapy development.

In terms of synthetic approaches, advancements have been made in optimizing the production of 1-(4-methylphenyl)-1H-pyrrole with improved yield and purity. Recent publications describe innovative catalytic systems that enhance the efficiency of the Knorr pyrrole synthesis when applied to this specific derivative. These methodological improvements are crucial for scaling up production while maintaining the compound's structural integrity, which is essential for consistent biological evaluation.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for 1-(4-methylphenyl)-1H-pyrrole derivatives. Modifications at various positions of the pyrrole ring have been shown to significantly alter the compound's binding affinity to molecular targets. Particularly noteworthy is its interaction with certain kinase enzymes, where the compound demonstrates selective inhibition patterns that could be exploited for developing more specific therapeutic agents with reduced off-target effects.

The compound's pharmacokinetic properties have also been a focus of recent research. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided detailed insights into its metabolic stability, plasma protein binding characteristics, and membrane permeability. These findings are instrumental in assessing the compound's drug-likeness and guiding further structural optimization efforts to improve its bioavailability and tissue distribution.

Emerging applications of 1-(4-methylphenyl)-1H-pyrrole extend beyond traditional small-molecule drug development. Researchers are exploring its potential in chemical biology tools, such as activity-based probes for studying enzyme function in complex biological systems. Additionally, its fluorescent properties have been investigated for potential use in bioimaging applications, opening new avenues for theranostic approaches in medicine.

While the current body of research presents promising findings, several challenges remain to be addressed. These include further elucidation of the compound's mechanism of action at the molecular level, comprehensive toxicity profiling, and optimization of its physicochemical properties for enhanced therapeutic efficacy. Ongoing studies are expected to provide more definitive answers regarding its clinical translatability and potential therapeutic indications.

In conclusion, 1-(4-methylphenyl)-1H-pyrrole (CAS: 827-60-1) represents a chemically interesting and biologically relevant scaffold that continues to attract research attention across multiple disciplines. The convergence of synthetic chemistry, structural biology, and pharmacological studies on this compound is generating valuable insights that could lead to significant advancements in drug discovery and chemical biology. Future research directions will likely focus on expanding its therapeutic applications and developing more potent and selective derivatives based on this core structure.